![molecular formula C23H25NO4 B3936318 8-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}quinoline](/img/structure/B3936318.png)
8-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}quinoline
Overview
Description
8-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}quinoline is a chemical compound that has been extensively researched in the scientific community for its potential applications in various fields. This compound, also known as AMQ-17, has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Mechanism of Action
The mechanism of action of 8-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}quinoline is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of enzymes such as COX-2 and 5-LOX, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
In addition to its anti-tumor, anti-inflammatory, and antioxidant effects, 8-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}quinoline has been found to have other biochemical and physiological effects. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit angiogenesis, the formation of new blood vessels, which is important for tumor growth.
Advantages and Limitations for Lab Experiments
One advantage of using 8-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}quinoline in lab experiments is its high purity and yield, which allows for accurate and reproducible results. However, one limitation is its relatively low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are many potential future directions for research on 8-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}quinoline. One direction is to further investigate its anti-tumor properties and potential use in cancer treatment. Another direction is to explore its anti-inflammatory and antioxidant effects and its potential use in the treatment of other diseases. Additionally, further research could be done to optimize the synthesis method and improve the solubility of the compound for use in lab experiments.
Scientific Research Applications
The potential applications of 8-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}quinoline in scientific research are vast. This compound has been studied for its anti-tumor properties, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, 8-{2-[2-(4-allyl-2-methoxyphenoxy)ethoxy]ethoxy}quinoline has been found to have anti-inflammatory and antioxidant effects, making it a potential candidate for the treatment of various diseases.
properties
IUPAC Name |
8-[2-[2-(2-methoxy-4-prop-2-enylphenoxy)ethoxy]ethoxy]quinoline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25NO4/c1-3-6-18-10-11-20(22(17-18)25-2)27-15-13-26-14-16-28-21-9-4-7-19-8-5-12-24-23(19)21/h3-5,7-12,17H,1,6,13-16H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFLQBODKSCLNMI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CC=C)OCCOCCOC2=CC=CC3=C2N=CC=C3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-{2-[2-(4-Allyl-2-methoxyphenoxy)ethoxy]ethoxy}quinoline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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